molecular formula C36H40O6 B3333924 Bisphenol A diglycidyl ether bisphenol A polymer CAS No. 25036-25-3

Bisphenol A diglycidyl ether bisphenol A polymer

Cat. No. B3333924
CAS RN: 25036-25-3
M. Wt: 568.7 g/mol
InChI Key: KHORFZBBHPTCQP-UHFFFAOYSA-N
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Description

Bisphenol A diglycidyl ether (commonly abbreviated as BADGE or DGEBA) is an organic compound and a liquid epoxy resin . It is a colorless viscous liquid, and it is a key component of many epoxy resin formulations .


Synthesis Analysis

BADGE is prepared by O-alkylation of bisphenol A with epichlorohydrin . This reaction mainly affords bisphenol A diglycidyl ether, as well as some oligomer . The effects of the mass fraction of sodium hydroxide, reaction temperature and time, as well as the molar ratio of epichlorohydrin to bisphenol A on DGEBA yield have been investigated .


Chemical Reactions Analysis

Bisphenol A diglycidyl ether slowly hydrolyzes to 2,2-bis [4 (2,3-dihydroxypropoxy)phenyl)propane (bis-HPPP). Similarly, DGEBA reacts with acrylic acid to give vinyl ester resins . The reaction results in opening of the epoxide ring, generating unsaturated esters at each terminus of the molecule .

Scientific Research Applications

High Molecular Weight Poly(Hydroxy Ethers) Development

A novel series of poly(hydroxy ethers) have been developed through the polymerization of diglycidyl ethers of bisphenol-A with various rigid diols. This research aimed at controlling the torsional mobility of polymer backbones to produce materials with unusually high glass transition temperatures, ranging from 109 to 242°C. The modified structural features of these polymers displayed unique tensile and impact properties compared to standard bisphenol-A-based polymers (Silvis, White, & Crain, 1992).

Mechanism of Action

Bisphenol A propoxylate diglycidyl ether (BPDG) is an epoxy-based resin that can be cured by the ring-opening mechanism of the oxirane groups in the monomer . It can be used to form structurally consistent and thermally stable composites for a variety of applications .

Safety and Hazards

BADGE is highly reactive and forms a number of species upon exposure to water or HCl and many of these compounds (including BADGE) are suspected endocrine disruptors . Hydrolysis of the ether bonds liberates bisphenol A, which is also strongly suspected of being an endocrine disruptor .

Future Directions

The preparation and systematic investigation of cross-linked polyurethane-epoxy (PU-EP) polymer systems are reported . The PU-EP polymers were prepared using a reaction of isocyanate (NCO)-terminated PU-prepolymer with diglycidyl ether of bisphenol A (DGEBA)-amine cooligomer . This property resulted in a shape memory (SM) behavior for these samples, which can be fine-tuned in the presence of furfurylamine through the formation of additional thermoreversible bonds (e.g., Diels–Alder adduct) .

properties

IUPAC Name

4-[2-(4-hydroxyphenyl)propan-2-yl]phenol;2-[[4-[2-[4-(oxiran-2-ylmethoxy)phenyl]propan-2-yl]phenoxy]methyl]oxirane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H24O4.C15H16O2/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20;1-15(2,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h3-10,19-20H,11-14H2,1-2H3;3-10,16-17H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KHORFZBBHPTCQP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)(C1=CC=C(C=C1)O)C2=CC=C(C=C2)O.CC(C)(C1=CC=C(C=C1)OCC2CO2)C3=CC=C(C=C3)OCC4CO4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C36H40O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Related CAS

25036-25-3
Details Compound: Bisphenol A-bisphenol A diglycidyl ether copolymer
Record name Bisphenol A-bisphenol A diglycidyl ether copolymer
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Molecular Weight

568.7 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Physical Description

Pale yellow odorless solid; [CHEMINFO]
Record name Bisphenol A-Bisphenol A diglycidyl ether polymer
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Product Name

CID 87403850

CAS RN

25036-25-3
Record name Phenol, 4,4'-(1-methylethylidene)bis-, polymer with 2,2'-[(1-methylethylidene)bis(4,1-phenyleneoxymethylene)]bis[oxirane]
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Record name Phenol, 4,4'-(1-methylethylidene)bis-, polymer with 2,2'-[(1-methylethylidene)bis(4,1-phenyleneoxymethylene)]bis[oxirane]
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Record name Bisphenol (Epoxy Resin)
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Retrosynthesis Analysis

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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